2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine

• IUPAC Name: 2,5-dimethyl-3-[3-[1-(pyridin-3-ylmethyl)pyrazol-3-yl]phenyl]pyrazine
• InChI: InChI=1S/C21H19N5/c1-15-12-23-16(2)21(24-15)19-7-3-6-18(11-19)20-8-10-26(25-20)14-17-5-4-9-22-13-17/h3-13H,14H2,1-2H3
• InChI Key: IEMLZZWVHBJKPY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)C2=CC=CC(=C2)C3=NN(C=C3)CC4=CN=CC=C4)C
• Molecular Formula: C21H19N5
• Molecular Weight: 341.4 g/mol

Description

2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine is a chemical compound that belongs to the pyrazine family. It is a heterocyclic organic compound that has been extensively studied for its potential use in scientific research.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine is not fully understood. However, it is believed to work by inhibiting various enzymes and signaling pathways that are involved in cancer cell growth and survival. It may also work by modulating neurotransmitter systems that are involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cancer cell growth and induce apoptosis (programmed cell death) in cancer cells. It has also been shown to modulate neurotransmitter systems in the brain, which may have implications for the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine in lab experiments include its potential use in drug discovery and development, as well as its ability to inhibit cancer cell growth and induce apoptosis. However, its limitations include its potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are numerous future directions for the study of 2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine. These include further research into its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for the treatment of cancer. Additionally, further research is needed to determine its toxicity and potential side effects in humans.

Scientific Research Applications

2,5-dimethyl-3-{3-[1-(3-pyridinylmethyl)-1H-pyrazol-3-yl]phenyl}pyrazine has numerous scientific research applications. It has been extensively studied for its potential use in drug discovery and development, particularly in the area of cancer research. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.